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The table below summarizes the fundamental chemical properties and solvent compatibility of Kobe2602.

Property Specification

CAS Number 454453-49-7 [1] [2] [3]

Molecular Formula C₁₄H₉F₄N₅O₄S [1] [3] [4]

Molecular Weight 419.31 g/mol [1] [3] [4]

Primary Solvent DMSO [1] [4] [5]

Solubility in DMSO ~50 mg/mL (≈119.24 mM) [1]; other sources report ≥14.3 mg/mL [6] and ≥17
mg/mL [5].

Solubility in
Ethanol

≥17.53 mg/mL (with ultrasonic assistance) [5]

Water Solubility Insoluble [5]

Physical Form Solid [4]

Appearance Light yellow to brown solid [5]
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Storage, Handling & Safety

Proper handling and storage are critical for maintaining the stability of Kobe2602.

Storage Conditions:

Powder: Store at -20°C [1] [2] [3].
Solution in DMSO: For long-term stability, store at -80°C [1] [2] [3]. A 10 mM stock solution in

DMSO is a common formulation [1] [5].
Safety Notes:

Kobe2602 is classified as harmful if swallowed (H302) and very toxic to aquatic life with
long-lasting effects (H410) [2].

Always use personal protective equipment, avoid generating dust or aerosols, and ensure good
ventilation when handling [2].

Experimental Context & Protocol

Kobe2602 is a small-molecule inhibitor discovered through structure-based drug design to block the

interaction between Ras•GTP and its effector c-Raf-1, with a reported Ki value of 149 ± 55 μM [3] [7]. The

following is a key experimental protocol from the literature that illustrates its application.

In vitro Migration Assay (Transwell) [1] This protocol is used to study the inhibitory effect of Kobe2602

on cell migration.

1. Plate Coating: Use a 24-well Transwell plate with an 8 μm pore size insert membrane. Coat the

membrane with 0.1 mL of Collagen-I (300 μg/mL in MEGM) and air-dry for 16 hours. Rehydrate the
coating with 0.2 mL MEGM for 1 hour before use.

2. Solution Preparation: Add the chemoattractant (MEGM with 10% FBS) to the inner chamber.
Dissolve Kobe2602 in DMSO and add it to both the inner and outer chambers at final concentrations

ranging from 10 to 100 μmol/L. Include control wells with equivalent concentrations of DMSO (e.g.,
0.1%-1%).

3. Cell Preparation & Seeding: Prior to plating, harvest and co-incubate cells (5×10⁴ cells) with
Kobe2602 or DMSO control in MEGM for 20 minutes. Then, plate the treated cell suspension into the

outer chamber of the Transwell plate.
4. Migration & Incubation: Allow the cells to migrate for 16 to 18 hours under standard culture

conditions.
5. Analysis: After incubation, carefully remove the cells from the top surface of the membrane with a

cotton swab. Fix and stain the cells that have migrated to the bottom surface with a 0.2% crystal violet
solution. Extract the dye with 1% SDS and measure the absorbance at 570 nm to quantify migration.
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The workflow for this assay can be visualized as follows:
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Start Migration Assay

Coat Transwell membrane
with COL-I and air dry

Rehydrate coating
with MEGM

Prepare chambers with
chemoattractant and compound

Harvest and pre-incubate
cells with Kobe2602/DMSO

Seed cells in outer chamber

Incubate for 16-18 hours

Fix, stain migrated cells
with crystal violet

Extract dye & measure
absorbance at 570nm
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Analyze data

Click to download full resolution via product page

Frequently Asked Questions

Q1: What is the recommended solvent for preparing Kobe2602 stock solutions? A1: DMSO is the

recommended solvent. Kobe2602 has good solubility in DMSO, typically allowing for stock concentrations

of 50 mg/mL or higher. It is insoluble in water [1] [5].

Q2: How should I store Kobe2602 stock solutions and for how long are they stable? A2:

Powder form: Store at -20°C and it is stable for at least 3 years [1].
Solution in DMSO: For long-term storage, keep at -80°C, where it is stable for about 1 year [1]. For

short-term use, store at 4°C for up to 2 weeks [3]. Always avoid repeated freeze-thaw cycles.

Q3: Are there any specific safety concerns when handling Kobe2602? A3: Yes. The safety data sheet

(SDS) classifies Kobe2602 as harmful if swallowed and very toxic to aquatic life with long-lasting

effects [2]. You must wear appropriate personal protective equipment (PPE) and follow your institution's

guidelines for hazardous chemical disposal.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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